1-(Naphthalen-1-ylmethyl)-3-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)urea

• IUPAC Name: 1-(naphthalen-1-ylmethyl)-3-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)urea
• InChI: InChI=1S/C19H20N4O/c24-19(22-16-9-11-23-17(12-16)8-10-21-23)20-13-15-6-3-5-14-4-1-2-7-18(14)15/h1-8,10,16H,9,11-13H2,(H2,20,22,24)
• InChI Key: GDEYYGJRTJTYBY-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CC1NC(=O)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol

Description

The compound “1-(Naphthalen-1-ylmethyl)-3-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)urea” is a complex organic molecule that contains a naphthalene moiety, a pyrazolopyridine moiety, and a urea moiety.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple rings and functional groups. The naphthalene moiety would contribute aromaticity, the pyrazolopyridine moiety would add a nitrogen-containing heterocycle, and the urea moiety would introduce polar functionality.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like its polarity, solubility, stability, and melting/boiling points would all be influenced by the presence and arrangement of its various functional groups.

Scientific Research Applications

Antimicrobial Studies

• N-methyl-1-naphthalenemethylamine hydrochloride has been investigated for its antimicrobial activity. .

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. It could potentially have biological activity, depending on what it was designed to do.

Safety and Hazards

Without specific information, it’s hard to say what the safety hazards of this compound might be. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it has potential medicinal properties, for example, future research could involve further pharmacological testing and eventually clinical trials.